Cas no 1803793-50-1 (4-Fluoro-5-methoxypyridine-2-sulfonyl chloride)

• Product Name: 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride
• CAS No: 1803793-50-1
• MF: C₆H₅ClFNO₃S
• MW: 225.625202894211
• CID: 4905997
• Update Time: 2025-10-13

4-Fluoro-5-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride

• Inchi： 1S/C6H5ClFNO3S/c1-12-5-3-9-6(2-4(5)8)13(7,10)11/h2-3H,1H3
• InChI Key： OQIGLHSCHNZTIS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(=CN=1)OC)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride

Introduction to 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride (CAS No. 1803793-50-1)

4-Fluoro-5-methoxypyridine-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1803793-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its sulfonyl chloride functional group and a pyridine core substituted with fluorine and methoxy groups. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in medicinal chemistry.

The presence of a fluoro substituent at the 4-position and a methoxy group at the 5-position of the pyridine ring imparts distinct electronic and steric properties to the molecule. These modifications enhance its reactivity and compatibility with various nucleophilic substitution reactions, making it an indispensable building block in the construction of more complex heterocyclic frameworks. The sulfonyl chloride moiety, located at the 2-position, is particularly noteworthy as it readily participates in nucleophilic aromatic substitution (SNAr) reactions, facilitating the introduction of diverse functional groups into the pyridine scaffold.

In recent years, 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride has been extensively studied for its potential applications in drug discovery. The fluorine atom, known for its ability to modulate metabolic stability, bioavailability, and binding affinity, has become a cornerstone in modern medicinal chemistry. Compounds incorporating fluorine atoms often exhibit improved pharmacokinetic profiles, making them attractive candidates for therapeutic development. The methoxy group, on the other hand, can serve as a protective group or participate in further functionalization strategies, adding another layer of versatility to this compound.

One of the most compelling aspects of 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. Therefore, kinase inhibitors have emerged as a major focus area in drug development. The pyridine sulfonyl chloride derivative serves as a precursor for constructing ATP-binding pockets or other pharmacophoric elements essential for inhibiting kinase activity.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride. These tools have enabled researchers to predict and optimize the interactions between this compound and target proteins with high precision. For instance, studies have demonstrated that modifications to the fluorinated pyridine ring can fine-tune binding affinities and selectivity profiles of kinase inhibitors. Such insights are crucial for designing molecules with enhanced therapeutic efficacy and reduced off-target effects.

The agrochemical industry has also recognized the potential of 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride as a versatile intermediate. Fluorinated pyridines are widely used in the development of pesticides and herbicides due to their ability to improve stability and bioactivity. Researchers have leveraged this compound to synthesize novel agrochemicals that exhibit potent activity against resistant pests while maintaining environmental safety. The sulfonyl chloride functionality allows for easy introduction of additional substituents, enabling the creation of tailored compounds with optimized properties.

The synthetic utility of 4-Fluoro-5-methoxypyridine-2-sulfonyl chloride extends beyond pharmaceuticals and agrochemicals. It finds applications in materials science, where fluorinated pyridines contribute to the development of advanced polymers and electronic materials. The unique electronic properties imparted by fluorine atoms can enhance charge transport capabilities or thermal stability in these materials. Furthermore, the compound’s ability to undergo selective functionalization makes it a valuable tool for constructing complex molecular architectures required in supramolecular chemistry and catalysis.

In conclusion,4-Fluoro-5-methoxypyridine-2-sulfonyl chloride (CAS No. 1803793-50-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its structural features enable diverse chemical transformations, making it an essential building block in drug discovery, agrochemical development, and materials science. As research continues to uncover new synthetic pathways and applications,this compound is poised to remain at the forefront of innovation in organic chemistry.